79-04-9

Chloroacetyl chloride

In Stock

• CAS RN:
• 79-04-9

• Formula:
• C2H2Cl2O
  ClCH2COCl
  C2H2Cl2O

• InChI:
• InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2

• InChIKey:
• VGCXGMAHQTYDJK-UHFFFAOYSA-N

• Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.
  Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
  Chloroacetyl chloride is an acyl halide.

N-[(E)-(5-nitrofuran-2-yl)methylideneamino]naphthalene-1-carboxamide

• CAS RN:
• 5279-04-9

• Formula:
• C16H11N3O4

• InChI:
• InChI=1S/C16H11N3O4/c20-16(14-7-3-5-11-4-1-2-6-13(11)14)18-17-10-12-8-9-15(23-12)19(21)22/h1-10H,(H,18,20)/b17-10+

• InChIKey:
• ONOUYGNVKVSARM-LICLKQGHSA-N

• N-[(E)-(5-nitrofuran-2-yl)methylideneamino]naphthalene-1-carboxamide is a useful research compound. Its molecular formula is C16H11N3O4 and its molecular weight is 309.28 g/mol. The purity is usually 95%.

Chromone, 8-benzoyl-3-chloro-6-methyl-2-phenyl-

• CAS RN:
• 13179-04-9

• Formula:
• C23H15ClO3

• InChI:
• InChI=1S/C23H15ClO3/c1-14-12-17(20(25)15-8-4-2-5-9-15)23-18(13-14)21(26)19(24)22(27-23)16-10-6-3-7-11-16/h2-13H,1H3

• InChIKey:
• AFCVPUNRFGZZJI-UHFFFAOYSA-N

• Chromone, 8-benzoyl-3-chloro-6-methyl-2-phenyl-, also known as Chromone, 8-benzoyl-3-chloro-6-methyl-2-phenyl-, is a useful research compound. Its molecular formula is C23H15ClO3 and its molecular weight is 374.8 g/mol. The purity is usually 95%.

Hycanthone N-methylcarbamate

• CAS RN:
• 97779-04-9

• Formula:
• C22H27N3O3S

• InChI:
• InChI=1S/C22H27N3O3S/c1-4-25(5-2)13-12-24-17-11-10-15(14-28-22(27)23-3)21-19(17)20(26)16-8-6-7-9-18(16)29-21/h6-11,24H,4-5,12-14H2,1-3H3,(H,23,27)

• InChIKey:
• ZNZOVMOZODGFTR-UHFFFAOYSA-N

• Hycanthone N-methylcarbamate, also known as Hycanthone N-methylcarbamate, is a useful research compound. Its molecular formula is C22H27N3O3S and its molecular weight is 413.5 g/mol. The purity is usually 95%.

3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine

In Stock

• CAS RN:
• 877179-04-9

• Formula:
• C12H8Cl2FN

• InChI:
• InChI=1S/C12H8Cl2FN/c13-10-3-1-7(5-11(10)14)9-6-8(15)2-4-12(9)16/h1-6H,16H2

• InChIKey:
• QUVGVAKQHNJQNN-UHFFFAOYSA-N

• 3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine is a useful research compound. Its molecular formula is C12H8Cl2FN and its molecular weight is 256.1 g/mol. The purity is usually 95%.

Propanenitrile, 3-((1-((4-methoxy-3-nitrophenyl)methyl)-2-methyl-4-nitro-1H-imidazol-5-yl)thio)-

• CAS RN:
• 110579-04-9

• Formula:
• C15H15N5O5S

• InChI:
• InChI=1S/C15H15N5O5S/c1-10-17-14(20(23)24)15(26-7-3-6-16)18(10)9-11-4-5-13(25-2)12(8-11)19(21)22/h4-5,8H,3,7,9H2,1-2H3

• InChIKey:
• UPFKFKSSGOXYDM-UHFFFAOYSA-N

• Propanenitrile, 3-((1-((4-methoxy-3-nitrophenyl)methyl)-2-methyl-4-nitro-1H-imidazol-5-yl)thio)-, also known as Propanenitrile, 3-((1-((4-methoxy-3-nitrophenyl)methyl)-2-methyl-4-nitro-1H-imidazol-5-yl)thio)-, is a useful research compound. Its molecular formula is C15H15N5O5S and its molecular weight is 377.4 g/mol. The purity is usually 95%.

4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869079-04-9

• Formula:
• C23H16BrNO7

• InChI:
• InChI=1S/C23H16BrNO7/c24-14-1-4-19-13(9-14)10-18(22(27)32-19)17-12-21(26)31-20-11-15(2-3-16(17)20)30-23(28)25-5-7-29-8-6-25/h1-4,9-12H,5-8H2

• InChIKey:
• ZVBYHQYITZCDOP-UHFFFAOYSA-N

• 4-(6-Bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C23H16BrNO7 and its molecular weight is 498.285. The purity is usually 95%.

3-(1H-indol-3-yl)-2-(3-methylbutanamido)propanoic acid

Usually In Stock

• CAS RN:
• 880479-04-9

• Formula:
• C16H20N2O3

• InChI:
• InChI=1S/C16H20N2O3/c1-10(2)7-15(19)18-14(16(20)21)8-11-9-17-13-6-4-3-5-12(11)13/h3-6,9-10,14,17H,7-8H2,1-2H3,(H,18,19)(H,20,21)

• InChIKey:
• WZQGWIDABKSUST-UHFFFAOYSA-N

• 3-(1H-indol-3-yl)-2-(3-methylbutanamido)propanoic acid is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.347. The purity is usually 95%.

Methyl 2-(trimethylsilyl)thiazole-4-carboxylate

• CAS RN:
• 173979-04-9

• Formula:
• C8H13NO2SSi

• InChI:
• InChI=1S/C8H13NO2SSi/c1-11-7(10)6-5-12-8(9-6)13(2,3)4/h5H,1-4H3

• InChIKey:
• JJEFJLPZCMIZAD-UHFFFAOYSA-N

• Methyl 2-(trimethylsilyl)thiazole-4-carboxylate, also known as Methyl 2-(trimethylsilyl)thiazole-4-carboxylate, is a useful research compound. Its molecular formula is C8H13NO2SSi and its molecular weight is 215.342. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide

In Stock

• CAS RN:
• 851979-04-9

• Formula:
• C15H12FN3O2S

• InChI:
• InChI=1S/C15H12FN3O2S/c16-11-7-4-8-12-14(11)17-15(22-12)19-18-13(20)9-21-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,19)(H,18,20)

• InChIKey:
• AHJFWPADOKSKIE-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide is a member of benzothiazoles.

Ethyl 5,6-difluoro-1H-indazole-3-carboxylate

In Stock

• CAS RN:
• 885279-04-9

• Formula:
• C10H8F2N2O2

• InChI:
• InChI=1S/C10H8F2N2O2/c1-2-16-10(15)9-5-3-6(11)7(12)4-8(5)13-14-9/h3-4H,2H2,1H3,(H,13,14)

• InChIKey:
• QCEMIOUPWXULPJ-UHFFFAOYSA-N

• Ethyl 5,6-difluoro-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C10H8F2N2O2 and its molecular weight is 226.18 g/mol. The purity is usually 95%.

2-(2,5-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-04-9

• Formula:
• C16H16O5S

• InChI:
• InChI=1S/C16H16O5S/c1-18-10-3-4-12(19-2)11(9-10)15(17)13-5-6-14(22-13)16-20-7-8-21-16/h3-6,9,16H,7-8H2,1-2H3

• InChIKey:
• DADKYNQHWOZMLM-UHFFFAOYSA-N

• 2-(2,5-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

[1-(3-Methylquinoxalin-2-yl)pyrrolidin-2-yl]methanol

In Stock

• CAS RN:
• 1459279-04-9

• Formula:
• C14H17N3O

• InChI:
• InChI=1S/C14H17N3O/c1-10-14(17-8-4-5-11(17)9-18)16-13-7-3-2-6-12(13)15-10/h2-3,6-7,11,18H,4-5,8-9H2,1H3

• InChIKey:
• SCBCKKPOCVKPNV-UHFFFAOYSA-N

• [1-(3-Methylquinoxalin-2-yl)pyrrolidin-2-yl]methanol is a useful research compound. Its molecular formula is C14H17N3O and its molecular weight is 243.31. The purity is usually 95%.

N-(4-(N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)sulfamoyl)-3-methylphenyl)propionamide

In Stock

• CAS RN:
• 1797079-04-9

• Formula:
• C20H26N2O6S

• InChI:
• InChI=1S/C20H26N2O6S/c1-5-20(24)22-15-7-9-19(13(2)10-15)29(25,26)21-12-16(23)14-6-8-17(27-3)18(11-14)28-4/h6-11,16,21,23H,5,12H2,1-4H3,(H,22,24)

• InChIKey:
• AZHLSYZTCITUQP-UHFFFAOYSA-N

• N-(4-(N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C20H26N2O6S and its molecular weight is 422.5. The purity is usually 95%.

3-(Tert-butylsulfonyl)-1-(cyclohexylsulfonyl)pyrrolidine

In Stock

• CAS RN:
• 1797279-04-9

• Formula:
• C14H27NO4S2

• InChI:
• InChI=1S/C14H27NO4S2/c1-14(2,3)20(16,17)13-9-10-15(11-13)21(18,19)12-7-5-4-6-8-12/h12-13H,4-11H2,1-3H3

• InChIKey:
• NLLLPXKIOFZMOB-UHFFFAOYSA-N

• 3-(Tert-butylsulfonyl)-1-(cyclohexylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C14H27NO4S2 and its molecular weight is 337.49. The purity is usually 95%.

3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 2175979-04-9

• Formula:
• C16H19NOS

• InChI:
• InChI=1S/C16H19NOS/c1-10-6-15(19-9-10)16(18)17-13-4-5-14(17)8-12(7-13)11-2-3-11/h6,9,13-14H,2-5,7-8H2,1H3

• InChIKey:
• OGACDSKMJCDJCE-UHFFFAOYSA-N

• 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C16H19NOS and its molecular weight is 273.39. The purity is usually 95%.

2-[4-(2-Fluorophenyl)piperazin-1-yl]-4-methylpyrimidine

Usually In Stock

• CAS RN:
• 2329079-04-9

• Formula:
• C15H17FN4

• InChI:
• InChI=1S/C15H17FN4/c1-12-6-7-17-15(18-12)20-10-8-19(9-11-20)14-5-3-2-4-13(14)16/h2-7H,8-11H2,1H3

• InChIKey:
• BUFZZYRGSMXVKW-UHFFFAOYSA-N

• 2-[4-(2-Fluorophenyl)piperazin-1-yl]-4-methylpyrimidine is a useful research compound. Its molecular formula is C15H17FN4 and its molecular weight is 272.327. The purity is usually 95%.

Methyl 4-(benzyloxy)-2-fluorobenzoate

In Stock

• CAS RN:
• 1221179-04-9

• Formula:
• C15H13FO3

• InChI:
• InChI=1S/C15H13FO3/c1-18-15(17)13-8-7-12(9-14(13)16)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3

• InChIKey:
• SLDWWTLOLSEPBL-UHFFFAOYSA-N

• Methyl 4-(benzyloxy)-2-fluorobenzoate, also known as Methyl 4-(benzyloxy)-2-fluorobenzoate, is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.264. The purity is usually 95%.

N-Boc-N-deshydroxyethyl Dasatinib-d8

In Stock

• CAS RN:
• 1263379-04-9

• Formula:
• C25H30ClN7O3S

• InChI:
• InChI=1S/C25H30ClN7O3S/c1-15-7-6-8-17(26)21(15)31-22(34)18-14-27-23(37-18)30-19-13-20(29-16(2)28-19)32-9-11-33(12-10-32)24(35)36-25(3,4)5/h6-8,13-14H,9-12H2,1-5H3,(H,31,34)(H,27,28,29,30)/i9D2,10D2,11D2,12D2

• InChIKey:
• CJIZAWDYZXXVSM-PMCMNDOISA-N

• N-Boc-N-deshydroxyethyl Dasatinib-d8, also known as N-Boc-N-deshydroxyethyl Dasatinib-d8, is a useful research compound. Its molecular formula is C25H30ClN7O3S and its molecular weight is 552.12. The purity is usually 95%.